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Abstract
This technical guide provides a comprehensive overview of 2-Amino-5-methylnicotinamide
(CAS No: 1021871-28-2), a substituted pyridinecarboxamide of interest to researchers in

medicinal chemistry and drug development.[1][2] Due to the limited availability of published

experimental data for this specific molecule, this document consolidates established

information, presents a plausible synthetic pathway derived from established chemical

principles, and offers predicted spectroscopic data to aid in its identification and

characterization. The guide also explores the potential biological significance of this compound

within the context of nicotinamide metabolism and its possible interaction with key enzymes

such as Nicotinamide N-methyltransferase (NNMT).

Introduction
2-Amino-5-methylnicotinamide belongs to the family of nicotinamides, a class of compounds

central to cellular metabolism as vitamers of Vitamin B3.[3] Nicotinamide itself is a critical

precursor to the coenzymes nicotinamide adenine dinucleotide (NAD) and nicotinamide

adenine dinucleotide phosphate (NADP), which are essential for a vast array of redox reactions

in cellular respiration, DNA repair, and cell signaling.[3] The structural modification of the

nicotinamide scaffold is a key strategy in drug discovery for modulating the activity of enzymes

involved in NAD+ metabolism. One such enzyme of significant therapeutic interest is

Nicotinamide N-methyltransferase (NNMT), which is implicated in various diseases including

metabolic disorders, oncology, and neurodegenerative conditions.[4][5]
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This guide addresses the chemical properties, structure, and a proposed synthetic route for 2-
Amino-5-methylnicotinamide. While experimental data remains scarce in peer-reviewed

literature, this document serves as a foundational resource for researchers initiating studies on

this compound.

Chemical Identity and Physicochemical Properties
2-Amino-5-methylnicotinamide is a pyridine ring substituted with an amino group at the 2-

position, a methyl group at the 5-position, and a carboxamide group at the 3-position.

Structure
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Caption: Chemical structure of 2-Amino-5-methylnicotinamide.
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Physicochemical Data
A comprehensive search of scientific literature and chemical databases did not yield

experimentally determined physicochemical properties for 2-Amino-5-methylnicotinamide.

The following table summarizes its basic molecular identifiers and includes predicted values

where applicable. Researchers are advised to experimentally verify these properties.

Property Value Source

IUPAC Name
2-Amino-5-methylpyridine-3-

carboxamide
-

CAS Number 1021871-28-2 [1][2]

Molecular Formula C₇H₉N₃O [1]

Molecular Weight 151.17 g/mol [1]

Appearance No data available [1]

Melting Point Not determined -

Boiling Point Not determined -

Solubility Not determined -

pKa Not determined -

InChI Key
OZZGFHIDEHLFCN-

UHFFFAOYSA-N
[1]

Proposed Synthesis and Purification
While no specific synthesis for 2-Amino-5-methylnicotinamide has been published, a

plausible and efficient route can be designed based on established transformations of pyridine

derivatives. The proposed two-step synthesis starts from the commercially available 2-amino-5-

methylpyridine.

Proposed Synthetic Pathway
The proposed synthesis involves two key transformations:
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Sandmeyer Reaction: Conversion of the 2-amino group to a cyano group via a diazonium

salt intermediate to yield 5-methylnicotinonitrile.

Hydrolysis of Nitrile: Partial hydrolysis of the nitrile group to a primary amide (nicotinamide)

under controlled conditions.

2-Amino-5-methylpyridine

Diazonium Salt Intermediate

Diazotization

5-Methylnicotinonitrile

Cyanation (Sandmeyer)

2-Amino-5-methylnicotinamidePartial Hydrolysis
1. NaNO₂, aq. HCl, 0-5 °C

2. CuCN, KCN
H₂O₂, NaOH (cat.)

or MnO₂

Nicotinamide (NAM)

NNMT

S-Adenosyl Methionine (SAM)

1-Methylnicotinamide (MNA)

Methylation

S-Adenosyl Homocysteine (SAH)

2-Amino-5-methylnicotinamide

Potential Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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